3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide
Catalog No.
S6999746
CAS No.
M.F
C13H12BrNO2S
M. Wt
326.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide
IUPAC Name
3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide
Molecular Formula
C13H12BrNO2S
Molecular Weight
326.21 g/mol
InChI
InChI=1S/C13H12BrNO2S/c14-10-6-8-18-12(10)13(17)15-7-5-9-3-1-2-4-11(9)16/h1-4,6,8,16H,5,7H2,(H,15,17)
InChI Key
RDOXWAHOQBFIGX-UHFFFAOYSA-N
Canonical SMILES
C1=CC=C(C(=C1)CCNC(=O)C2=C(C=CS2)Br)O
3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide is a synthetic compound that belongs to the family of thiophene-based molecules. It is a well-known building block that is commonly used in the production of various organic compounds. This compound has gained significant research attention due to its potential therapeutic and biological properties. It is particularly interesting to pharmaceutical industries due to its promising activity against various diseases.
The molecular formula of 3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide is C14H12BrNO2S. The compound has a molecular weight of 342.22 g/mol. It appears as a white to off-white solid powder with a melting point of 145-150°C. The chemical structure of this compound consists of a thiophene ring that is substituted by a bromine atom and a carboxamide group. The molecule also contains a phenethyl alcohol moiety, which is substituted by an OH group.
Several methods have been developed for the synthesis of 3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide. One of the most commonly used methods is the reaction of 2-bromo-N-(2-hydroxyethyl)ethanamide with 2-thiophenecarboxylic acid in the presence of a base. The synthesis of this compound has been well-characterized by various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and mass spectrometry.
Various analytical techniques have been used to identify and quantify 3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide. High-performance liquid chromatography (HPLC) is a commonly used method for the determination of purity and identification of impurities in this compound. NMR spectroscopy has also been used to elucidate the structural characterization of this molecule. Other techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) have also been employed for the analysis of this compound.
Recent studies have shown that 3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide exhibits promising biological activities, including antibacterial, antifungal, and anticancer properties. This compound has shown inhibitory effects on the growth of various bacteria, such as Staphylococcus aureus, Escherichia coli, and Streptococcus pyogenes. In addition, it has also exhibited antifungal activity against fungi such as Candida albicans and Aspergillus niger. The anticancer activity of this compound has been observed against various cancer cell lines.
The toxicity and safety of 3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide have been extensively studied. The compound has been reported to have low toxicity in various animal models, including mice and rats. However, the long-term effects of this compound on human health are yet to be determined.
3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide has been used as a building block for the synthesis of various organic compounds. It has also been employed as a starting material for the production of novel antibacterial, antifungal, and anticancer agents. The compound has also been used as a reference standard in various analytical methods.
The research on 3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide is still ongoing, and its potential applications in various fields continue to be explored. Recent studies have shown that this compound could also have potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide has potential applications in the pharmaceutical industry in the development of novel antibacterial, antifungal, and anticancer agents. It could also be used in the treatment of neurodegenerative diseases. In the chemical industry, this compound could find use in the production of various organosulfur compounds.
The limitations of 3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide include its low solubility in aqueous media and its toxicity at high concentrations. Future research could focus on developing more efficient synthetic methods for this molecule and improving its solubility in aqueous media. The potential use of this compound in the treatment of neurodegenerative diseases needs to be further investigated. Other potential biological activities of this molecule should also be explored.
XLogP3
3.5
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
324.97721 g/mol
Monoisotopic Mass
324.97721 g/mol
Heavy Atom Count
18
Dates
Last modified: 08-26-2023
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